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Welcome to the technical support guide for Cesium Triiodide (CsI₃) powder. This document is

designed for researchers, scientists, and drug development professionals to ensure the safe

and effective handling of this material in a laboratory setting. The information is presented in a

question-and-answer format to directly address specific issues you may encounter. Our

approach is grounded in established safety protocols and an understanding of the material's

chemical properties to ensure both experimental integrity and personal safety.

Section 1: Frequently Asked Questions (FAQs) - Core
Safety & Handling
This section addresses fundamental questions regarding the safe handling, storage, and

properties of cesium triiodide powder.

Q1: What are the primary hazards associated with cesium triiodide
powder?
Cesium triiodide is classified as a hazardous substance and presents several risks upon

exposure.[1][2][3][4] The primary hazards are:

Skin Irritation (H315): Direct contact can cause redness, itching, and inflammation.[1][2][3][4]
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Serious Eye Irritation (H319): Contact with eyes can cause significant irritation and potential

damage.[1][2][3][4]

Respiratory Irritation (H335): Inhalation of the powder may cause irritation to the respiratory

tract.[1][2][3][4]

Skin Sensitization (H317): Repeated skin contact may lead to an allergic skin reaction

(allergic contact dermatitis).[1][2][3][4]

Respiratory Sensitization (H334): Inhalation may cause allergy or asthma-like symptoms or

breathing difficulties. This is a significant concern as sensitization is often irreversible.[1][2][3]

[4]

The Mechanism of Sensitization: Chemical sensitizers are typically small, reactive molecules

known as haptens. On their own, they are too small to be recognized by the immune system.

However, they can covalently bind to larger endogenous proteins in the skin or respiratory tract.

This hapten-protein complex is then recognized as a foreign antigen by the immune system,

initiating a T-cell mediated immune response.[5] Subsequent exposures, even to minute

amounts, can trigger a rapid and severe allergic reaction.[5][6]

Q2: What are the established Occupational Exposure Limits (OELs)
for cesium triiodide?
Currently, there are no specific Occupational Exposure Limits (OELs) established for cesium
triiodide powder by major regulatory bodies like OSHA or ACGIH.[1][7] However, limits have

been set for its components or related compounds:

Cesium Hydroxide: The National Institute for Occupational Safety and Health (NIOSH)

recommends a limit of 2 mg/m³ for a 10-hour workday.[8][9][10]

Iodine: ACGIH recommends a Threshold Limit Value (TLV) of 0.01 ppm as an 8-hour Time-

Weighted Average (TWA) and OSHA has a ceiling limit of 0.1 ppm, which should not be

exceeded at any time.[1][11]

Causality: Given that CsI₃ can release iodine-containing species, it is prudent to handle the

material in a manner that keeps airborne concentrations well below the established limits for
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iodine. All handling of the powder should be performed within a certified chemical fume hood to

minimize inhalation exposure.

Q3: How should I properly store cesium triiodide powder to
maintain its integrity?
Proper storage is critical to prevent degradation and ensure experimental reproducibility.

Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

area.[1][3][12]

Moisture Protection: Cesium iodide (a related compound) is known to be hygroscopic

(absorbs moisture from the air).[6][13] It is highly recommended to store cesium triiodide in

a desiccator to protect it from atmospheric moisture, which can cause the powder to clump

and degrade.

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents

(e.g., peroxides, nitrates, chlorates) and finely powdered metals.[1][14][15][16][17] Reactions

with these substances can be vigorous and potentially explosive.[15][16]

Section 2: Troubleshooting Guide - Experimental
Challenges
This section provides solutions to specific problems that may arise during the use of cesium
triiodide powder.

Q4: My cesium triiodide powder has changed color from its typical
dark appearance to a lighter brown or has visible clumps. What does
this mean?
This observation likely indicates degradation of the material, which can be caused by two

primary factors:

Moisture Absorption (Hygroscopicity): The clumping is a clear sign of water absorption. For

applications like perovskite solar cell fabrication, moisture contamination is a critical issue

that can severely degrade device performance and stability.[13][18][19]
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Decomposition: Cesium triiodide can decompose when exposed to heat or light, potentially

releasing elemental iodine (I₂), which has a distinct violet vapor, or forming cesium iodide

(CsI), a white/colorless solid.[20] The presence of iodine can impart a brownish tint to the

material.

Solution:

Do not use compromised material: If the powder's physical appearance has changed, it

should not be used for experiments where high purity is required, as the stoichiometry and

purity are no longer guaranteed.

Review storage conditions: Ensure the container is always tightly sealed and stored in a

desiccator immediately after use.

Purchase fresh material: If degradation is suspected, it is best to dispose of the old batch

according to your institution's hazardous waste guidelines and use a fresh, unopened

container.

Q5: I am weighing the powder on an analytical balance, and the
reading is unstable. What could be the cause?
Unstable readings during weighing are often due to environmental factors or the properties of

the powder itself.

Static Electricity: Fine, dry powders can be prone to static charge, causing them to be

repelled by or attracted to the weighing vessel and balance components, leading to

fluctuating readings.

Air Drafts: The balance must be located in a draft-free area. Even the slight air currents in a

chemical fume hood can affect a sensitive analytical balance.[21]

Hygroscopicity: If the powder is actively absorbing moisture from the air, its mass will

continuously increase, leading to a drifting reading.

Solution:
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Use an anti-static gun or ionizer: These devices can neutralize static charge on the powder

and weighing container.

Use a draft shield: Ensure the balance's draft shield doors are closed. If weighing in a fume

hood, close the sash as much as is safely possible or use a dedicated balance enclosure

within the hood.

Work quickly and in a dry environment: Minimize the time the powder is exposed to ambient

air. Weighing the material in a glovebox with a controlled low-humidity atmosphere is the

ideal solution for moisture-sensitive applications.

Ensure balance stability: The balance must be on a solid, vibration-free surface and properly

leveled.[21]

Section 3: Experimental Protocols & Workflows
This section provides detailed, step-by-step procedures for critical handling operations.

Q6: What is the standard operating procedure for weighing and
dispensing small quantities (<1g) of cesium triiodide powder?
This protocol is designed to minimize exposure and prevent contamination. All steps must be

performed inside a certified chemical fume hood.

Protocol: Weighing and Dispensing Cesium Triiodide

Preparation:

Don appropriate Personal Protective Equipment (PPE) as outlined in the PPE Selection

Guide (Q7). This includes a lab coat, safety goggles, and double nitrile gloves.

Decontaminate the work surface inside the fume hood.

Place a marble balance stone or other vibration-dampening platform in the hood and place

the analytical balance on top.

Gather all necessary equipment: spatulas, weighing paper or a tared vial, the stock

container of CsI₃, and a labeled waste container.[3][22][23][24]
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Weighing:

Zero (tare) the balance with the weighing vessel (e.g., weighing paper or vial) on the pan.

Open the stock container of CsI₃.

Using a clean spatula, carefully transfer a small amount of powder to the weighing vessel.

Avoid creating airborne dust.

Close the stock container immediately.

Obtain the desired weight. If you overshoot, do not return excess powder to the stock

container to prevent contamination.[21] Place the excess in the designated hazardous

waste container.

Dispensing & Cleanup:

Carefully transfer the weighed powder to your reaction vessel.

Dispose of the weighing paper (if used) and any contaminated materials (e.g., disposable

pipette tips, wipes) into the sealed hazardous waste container.

Wipe down the spatula, balance, and work surface with a suitable solvent (e.g.,

isopropanol) and dispose of the wipes as hazardous waste.

Wash hands thoroughly after removing gloves.
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1. Preparation

2. Weighing Operation

3. Cleanup & Disposal
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 a certified fume hood

Place balance on a stable surface

Tare weighing vessel
 on balance

Carefully transfer CsI₃ powder
 using a clean spatula

Close stock container
 immediately

Record final weight

Transfer weighed powder
to reaction vessel

Dispose of all contaminated
 disposables in sealed waste bag

Decontaminate balance,
 tools, and work surface

Remove PPE and
 wash hands thoroughly
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Caption: Step-by-step workflow for the safe weighing of CsI₃ powder.
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Q7: How do I select the correct Personal Protective Equipment (PPE)
for handling cesium triiodide?
The selection of PPE depends on the scale and nature of the experiment. The following guide

provides a decision-making framework.

Hazard Control Level Task Description Minimum Required PPE

Level 1: Standard Use

Handling small quantities (<5g)

of powder entirely within a

chemical fume hood.

• Eye: ANSI Z87.1-compliant

safety glasses with side

shields. • Hand: Double-

layered nitrile or neoprene

gloves.[25][26] • Body: Long-

sleeved lab coat, long pants,

closed-toe shoes.

Level 2: Increased Risk

Handling larger quantities

(>5g), potential for dust

generation outside of a fume

hood, or cleaning spills.

• Eye: Chemical splash

goggles.[1] • Hand: Double-

layered nitrile or neoprene

gloves.[25][26] • Body:

Chemical-resistant apron over

lab coat. • Respiratory: A

NIOSH-approved N95 dust

mask is required.[1]

Level 3: High Risk /

Emergency

Large spills, or situations with

inadequate ventilation.

• Eye: Full-face shield over

chemical splash goggles. •

Hand: Heavy-duty chemical

resistant gloves (e.g., Butyl

rubber over nitrile). • Body:

Impervious chemical-resistant

suit. • Respiratory: Full-face

respirator with appropriate

cartridges or a self-contained

breathing apparatus (SCBA).

[1][2]
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Justification for Glove Choice: While no specific breakthrough data exists for cesium triiodide,

nitrile and neoprene gloves offer good protection against a wide range of chemicals, including

inorganic salts and materials with moderate irritation potential.[25][26] Double-gloving is a best

practice that protects against minor tears or pinholes in the outer glove.[26] Always inspect

gloves for damage before use and remove them carefully to avoid contaminating your skin.[26]

Start: Task Involves
CsI₃ Powder

Is the task performed entirely
 inside a certified fume hood?

Is the quantity >5g or is
 there a high risk of dust?

Yes

Is this a large spill or
 is ventilation inadequate?

No

Level 1 PPE:
- Safety Glasses

- Double Nitrile Gloves
- Lab Coat

No

Level 2 PPE:
- Goggles

- Double Nitrile Gloves
- Apron

- N95 Respirator

Yes No

Level 3 PPE:
- Full Face Shield

- Heavy-Duty Gloves
- Full Suit

- Full-Face Respirator/SCBA

Yes

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate level of PPE.

Q8: What is the correct procedure for cleaning up a minor spill (~1
gram) of cesium triiodide powder?
A minor spill can be safely managed by trained laboratory personnel with the proper

equipment.
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Protocol: Minor Spill Cleanup

Alert & Secure:

Alert personnel in the immediate area.

If outside a fume hood, restrict access to the area.

Assess & Don PPE:

Consult the Safety Data Sheet (SDS).

Don Level 2 PPE: chemical splash goggles, double nitrile gloves, a lab coat, and an N95

respirator.

Contain & Clean:

Do NOT use water or a dry cloth, as this will generate dust or create a solution that is

harder to contain.[11]

Gently cover the spill with a dry, inert absorbent material (e.g., vermiculite, sand, or a spill

pad).

Carefully sweep or scoop the material and absorbent into a designated, labeled hazardous

waste container using non-sparking tools. Avoid creating dust. A HEPA-filter vacuum is an

excellent alternative if available.[11]

Decontaminate:

The triiodide ion can be chemically reduced to the less hazardous iodide ion. Prepare a

5% aqueous solution of sodium thiosulfate (Na₂S₂O₃).

Gently wipe the spill surface with paper towels dampened with the sodium thiosulfate

solution, working from the outside of the spill area inward.[27] This will help neutralize any

residual material.

Follow with a wipe using 70% ethanol or isopropanol, and then a final wipe with water.
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Dispose & Report:

Place all contaminated materials (gloves, wipes, absorbent) into the hazardous waste

container. Seal the container.

Remove PPE and wash hands thoroughly.

Report the spill to your institution's Environmental Health & Safety (EHS) department as

per local policy.

References
Delaware Health and Social Services. (n.d.). Frequently Asked Questions: Cesium.

Retrieved from [Link]

New Jersey Department of Health. (2007). Right to Know Hazardous Substance Fact Sheet:

Cesium. Retrieved from [Link]

Cole-Parmer. (n.d.). Glove Material Breakthrough Time after Total Immersion. Retrieved from

[Link]

Agency for Toxic Substances and Disease Registry (ATSDR). (2004). ToxFAQs™ for

Cesium. Retrieved from [Link]

University of Pittsburgh. (n.d.). Spills and Emergencies | Radiation Safety. Retrieved from

[Link]

World Health Organization. (n.d.). STANDARD OPERATING PROCEDURE: Weighing

balance. Retrieved from [Link]

Princeton University Environmental Health and Safety. (n.d.). Spills & Incidents. Retrieved

from [Link]

National Center for Biotechnology Information. (2004). Public Health Statement for Cesium.

In Toxicological Profile for Cesium. Retrieved from [Link]

All Safety Products, Inc. (n.d.). Glove Selection Chart - Chemical Breakthrough Times.

Retrieved from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://dhss.delaware.gov/dhss/dph/files/cesiumfaq.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0383.pdf
https://www.stonybrook.edu/ehs/_external/documents/lab/Glove%20Breakthrough%20Times.pdf
https://www.atsdr.cdc.gov/toxfaqs/tfacts157.pdf
https://www.radsafe.pitt.edu/spills-and-emergencies
https://cdn.who.int/media/docs/default-source/documents/tuberculosis/publications/technical-information/who-tb-2011-16-eng.pdf?sfvrsn=5147310a_2
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioisotope-use/spills-incidents
https://www.ncbi.nlm.nih.gov/books/NBK153689/
https://www.allsafetyproducts.com/glove-selection-chart-chemical-breakthrough-times.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washington State University. (2022). GLOVE SELECTION CHART. Retrieved from [Link]

New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Iodine.

Retrieved from [Link]

North Safety Products. (n.d.). Silver Shield Gloves Chemical Resistance Guide. Retrieved

from [Link]

SOP for All. (2024). SOP for Weighing and Dispensing of Raw Materials. Retrieved from

[Link]

Pharma GMP. (2025). SOP for Material Dispensing and Weighing for Production. Retrieved

from [Link]

The University of Adelaide. (2016). EMERGENCIES AND ACCIDENTS. Retrieved from

[Link]

ESPI Metals. (n.d.). Safety Data Sheet: Cesium Iodide. Retrieved from [Link]

Singh, A., & Kumar, B. (2022). Potassium Iodide in Dermatology- Recent Advances in

Mechanism of Action, Preparation, Uses and Adverse Effects. Indian Dermatology Online

Journal, 13(3), 321–326. Retrieved from [Link]

Ferdous, S., et al. (2018). Effects of Hydroiodic Acid Concentration on the Properties of

CsPbI3 Perovskite Solar Cells. ACS Omega, 3(10), 12795–12803. Retrieved from [Link]

ACS Publications. (2018). Effects of Hydroiodic Acid Concentration on the Properties of

CsPbI3 Perovskite Solar Cells. ACS Omega. Retrieved from [Link]

Esco Pharma. (n.d.). Weighing and Dispensing. Retrieved from [Link]

Vanoirbeek, J. A., et al. (2009). Respiratory sensitization and allergy: Current research

approaches and needs. Toxicology and Applied Pharmacology, 238(1), 50-57. Retrieved

from [Link]

Kimber, I. (1996). The role of the skin in the development of chemical respiratory

hypersensitivity. Toxicology Letters, 86(2-3), 89-92. Retrieved from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://ehs.wsu.edu/wp-content/uploads/sites/1322/2022/08/GloveSelectionChart.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1024.pdf
https://www.csuohio.edu/sites/default/files/ehs/Silver%20Shield%20Gloves%20Chemical%20Resistance%20Guide.pdf
https://sopforall.com/sop-for-weighing-and-dispensing-of-raw-materials/
https://pharmagmp.com/sop-for-material-dispensing-and-weighing/
https://www.adelaide.edu.au/hr/hsw/system/procedures/resources/rad-emergencies-accidents.pdf
https://www.espimetals.com/index.php/msds/525-cesium-iodide
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9183424/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6648834/
https://pubs.acs.org/doi/10.1021/acsomega.8b01740
https://www.escopharma.com/applications/weighing-and-dispensing
https://www.sciencedirect.com/science/article/pii/S0041008X0900137X
https://pubmed.ncbi.nlm.nih.gov/8762145/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kashiwagi, Y., et al. (2017). A novel role of topical iodine in skin: Activation of the Nrf2

pathway. International Immunopharmacology, 44, 237-245. Retrieved from [Link]

Ullmann, P., et al. (2024). Chemical respiratory sensitization—Current status of mechanistic

understanding, knowledge gaps and possible identification methods of sensitizers. Frontiers

in Toxicology, 6. Retrieved from [Link]

Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical

Hazards: Cesium hydroxide. Retrieved from [Link]

Wikipedia. (n.d.). Caesium triiodide. Retrieved from [Link]

Grand Valley State University. (n.d.). Common Laboratory Oxidizers. Retrieved from [Link]

National Institute of Standards and Technology. (1975). High Temperature Properties and

Decomposition of Inorganic Salts, Part 4. Oxy-Salts of the Halogens. Retrieved from [Link]

Asmontas, S., et al. (2022). Impact of Cesium Concentration on Optoelectronic Properties of

Metal Halide Perovskites. Materials, 15(5), 1888. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). Caesium triiodide. PubChem

Compound Database. Retrieved from [Link]

MDPI. (2022). Impact of Cesium Concentration on Optoelectronic Properties of Metal Halide

Perovskites. Materials. Retrieved from [Link]

National University of Singapore. (n.d.). Reactive Hazards. Retrieved from [Link]

University of Alberta. (n.d.). Oxidizing Agents. AFNS Safety. Retrieved from [Link]

International Atomic Energy Agency. (1986). Studies of radiation-thermal decomposition of

caesium iodide and stress corrosion cracking of VVER fuel clads on gamma-irradiation.

INIS-IAEA. Retrieved from [Link]

University of Illinois Division of Research Safety. (2019). Oxidizers. Retrieved from [Link]

ResearchGate. (2016). Cesium-containing Triple Cation Perovskite Solar Cells: Improved

Stability, Reproducibility and High Efficiency. Retrieved from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28113210/
https://www.frontiersin.org/articles/10.3389/ftox.2024.1352427/full
https://www.cdc.gov/niosh/npg/npgd0111.html
https://en.wikipedia.org/wiki/Caesium_triiodide
https://www.gvsu.edu/labsafety/common-laboratory-oxidizers-24.htm
https://nvlpubs.nist.gov/nistpubs/Legacy/NSRDS/nbsnsrds50.pdf
https://www.semanticscholar.org/paper/Impact-of-Cesium-Concentration-on-Optoelectronic-Asmontas-%C4%8Cerskus/50c8280f53106d8666352c80327f2f11202e8964
https://pubchem.ncbi.nlm.nih.gov/compound/23717889
https://www.mdpi.com/1996-1944/15/5/1888
https://www.chem.nus.edu.sg/ohse/Reactive_Hazards.htm
https://apps.ualberta.ca/afns/safety/chemical-safety/oxidizing-agents
https://inis.iaea.org/search/search.aspx?orig_q=RN:18006932
https://drs.illinois.edu/Page/SafetyLibrary/Oxidizers
https://www.researchgate.net/publication/308027731_Cesium-containing_Triple_Cation_Perovskite_Solar_Cells_Improved_Stability_Reproducibility_and_High_Efficiency
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adriansyah, I., et al. (2021). Revaporization Behavior of Cesium and Iodine Compounds

from Their Deposits in the Steam–Boron Atmosphere. ACS Omega, 6(47), 31695–31706.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cesium Iodide - ESPI Metals [espimetals.com]

2. Clean Up Minor Radioactive Contamination [blink.ucsd.edu]

3. scribd.com [scribd.com]

4. Caesium triiodide | CsI3 | CID 23717889 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Frontiers | Chemical respiratory sensitization—Current status of mechanistic
understanding, knowledge gaps and possible identification methods of sensitizers
[frontiersin.org]

6. ftp.cdc.gov [ftp.cdc.gov]

7. nj.gov [nj.gov]

8. Cesium | ToxFAQs™ | ATSDR [wwwn.cdc.gov]

9. PUBLIC HEALTH STATEMENT - Toxicological Profile for Cesium - NCBI Bookshelf
[ncbi.nlm.nih.gov]

10. restoredcdc.org [restoredcdc.org]

11. nj.gov [nj.gov]

12. physics.purdue.edu [physics.purdue.edu]

13. Effects of Hydroiodic Acid Concentration on the Properties of CsPbI3 Perovskite Solar
Cells - PMC [pmc.ncbi.nlm.nih.gov]

14. ehs.umich.edu [ehs.umich.edu]

15. Reactive Hazards - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]

16. Oxidizing Agents – AFNS Safety [afns-safety.ualberta.ca]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8639209/
https://www.benchchem.com/product/b1143418?utm_src=pdf-custom-synthesis
https://www.espimetals.com/index.php/msds/495-Cesium%20Iodide
https://blink.ucsd.edu/safety/radiation/emergency/minor-contamination.html
https://www.scribd.com/document/905097312/SOP-005-on-Weighing-and-Dispensing-Procedure
https://pubchem.ncbi.nlm.nih.gov/compound/Caesium-triiodide
https://www.frontiersin.org/journals/toxicology/articles/10.3389/ftox.2024.1331803/full
https://www.frontiersin.org/journals/toxicology/articles/10.3389/ftox.2024.1331803/full
https://www.frontiersin.org/journals/toxicology/articles/10.3389/ftox.2024.1331803/full
https://ftp.cdc.gov/pub/Documents/OEL/06.%20Dotson/References/Boverhorf_2008.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0353.pdf
https://wwwn.cdc.gov/TSP/ToxFAQs/ToxFAQsDetails.aspx?faqid=576&toxid=107
https://www.ncbi.nlm.nih.gov/books/NBK594676/
https://www.ncbi.nlm.nih.gov/books/NBK594676/
https://restoredcdc.org/www.cdc.gov/niosh/npg/npgd0111.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1026.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/cesium%20iodide%20%20-%20Acros.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6644767/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6644767/
https://ehs.umich.edu/wp-content/uploads/2016/02/OxidizingChemicals.docx
https://chemistry.nus.edu.sg/health-safety/more-safety-information/chemical-hazards/reactive-hazards/
https://afns-safety.ualberta.ca/chemical-safety/oxidizing-agents/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. Oxidizers | Division of Research Safety | Illinois [drs.illinois.edu]

18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

19. mdpi.com [mdpi.com]

20. Caesium triiodide - Wikipedia [en.wikipedia.org]

21. extranet.who.int [extranet.who.int]

22. SOP for Weighing and Dispensing of Raw Materials – SOP Guide for Pharma
[pharmasop.in]

23. SOP for Material Dispensing and Weighing for Production – Pharma GMP
[pharmagmp.in]

24. escopharma.com [escopharma.com]

25. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products
[allsafetyproducts.com]

26. uwyo.edu [uwyo.edu]

27. adelaide.edu.au [adelaide.edu.au]

To cite this document: BenchChem. [Technical Support Center: Cesium Triiodide (CsI₃)
Powder]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143418#safety-precautions-for-handling-cesium-
triiodide-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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